(4Z)-2-Ethoxy-4-{[4-hydroxy-2-methyl-5-(propan-2-yl)anilino]methylidene}cyclohexa-2,5-dien-1-one

• CAS No.: 6319-99-9
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-[(3-ethoxy-4-hydroxyphenyl)methylideneamino]-5-methyl-2-propan-2-ylphenol
• InChI: InChI=1S/C19H23NO3/c1-5-23-19-9-14(6-7-17(19)21)11-20-16-10-15(12(2)3)18(22)8-13(16)4/h6-12,21-22H,5H2,1-4H3
• InChI Key: VQJGIOJWWHAHJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NC2=CC(=C(C=C2C)O)C(C)C)O

Description

2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one is a complex organic compound with a unique structure that includes an ethoxy group, a hydroxy group, and a propan-2-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts such as palladium on carbon. The reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one include:

• 2-hydroxy-2-methylpropiophenone
• 2-hydroxy-4′-(2-hydroxyethoxy)-2-methylpropiophenone

Uniqueness

What sets 2-ethoxy-4-[[(4-hydroxy-2-methyl-5-propan-2-yl-phenyl)amino]methylidene]cyclohexa-2,5-dien-1-one apart from similar compounds is its unique combination of functional groups and its specific chemical structure